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Compound of Interest

Compound Name: Secretin (5-27) (porcine)

Cat. No.: B3028380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of "Secretin (5-27)
(porcine)" solutions for research purposes. The information compiled is based on publicly

available data and general laboratory practices for handling peptides.

Peptide Characteristics
Secretin (5-27) (porcine) is a 23-amino acid fragment of the porcine secretin hormone. Its

sequence is H-Thr-Phe-Thr-Ser-Glu-Leu-Ser-Arg-Leu-Arg-Asp-Ser-Ala-Arg-Leu-Gln-Arg-Leu-

Leu-Gln-Gly-Leu-Val-NH2.[1][2][3][4] Based on its amino acid composition, this peptide is

basic, with a theoretical isoelectric point (pI) of 10.74 and a net positive charge of +4 at neutral

pH. This basic nature is a key determinant for selecting an appropriate solvent.

Quantitative Data Summary
The following table summarizes the key quantitative data for the handling and storage of

"Secretin (5-27) (porcine)".
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Parameter Value Reference

Molecular Formula C115H200N38O34 [1]

Molecular Weight 2659.09 g/mol [1]

Appearance
White to light yellow/orange

powder

Storage (Lyophilized Powder) -20 ± 5 °C [1]

Storage (Stock Solution)

-20°C for up to 1 month; -80°C

for up to 6 months. Aliquoting

is recommended to avoid

freeze-thaw cycles.

Recommended Solvents
Sterile Water, Dilute Acetic

Acid Solution

Experimental Protocols
Safety Precautions
Before handling the peptide, review the Material Safety Data Sheet (MSDS). Standard personal

protective equipment (PPE), including a lab coat, safety glasses, and gloves, should be worn.

Handle the lyophilized powder in a clean environment, and avoid inhalation of the powder.

While not classified as a hazardous substance, general safe laboratory practices should be

followed.

Reconstitution of Lyophilized Peptide
This protocol outlines the steps to reconstitute the lyophilized "Secretin (5-27) (porcine)"
powder to create a stock solution.

Materials:

Lyophilized "Secretin (5-27) (porcine)" peptide vial

Sterile, nuclease-free water
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0.1% Acetic Acid in sterile water (optional, for enhanced solubility)

Sterile, low-retention polypropylene microcentrifuge tubes

Calibrated micropipettes with sterile, low-retention tips

Procedure:

Equilibration: Remove the vial of lyophilized peptide from the freezer and allow it to

equilibrate to room temperature for at least 15-20 minutes before opening. This prevents

condensation from forming inside the vial.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom of the vial.

Solvent Selection:

Primary Recommendation: Based on the basic nature of the peptide, start with sterile,

nuclease-free water.

Alternative for Higher Concentrations or Solubility Issues: If the peptide does not readily

dissolve in water, or if a higher concentration is required, a dilute solution of acetic acid

(e.g., 0.1%) in sterile water can be used. The acidic environment will help to solubilize the

basic peptide.

Reconstitution:

Carefully open the vial.

Using a sterile pipette, add the desired volume of the chosen solvent to the vial. To

minimize foaming and potential denaturation, gently run the solvent down the side of the

vial.

Close the vial and gently swirl it or roll it between your fingers to dissolve the peptide. Do

not shake or vortex, as this can cause the peptide to aggregate or degrade.

If the peptide does not dissolve completely, brief sonication in a water bath can be

attempted.
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Verification: Once dissolved, the solution should be clear and free of any visible particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile, low-

retention polypropylene tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Visualizations
Solution Preparation Workflow
The following diagram illustrates the workflow for the preparation of the "Secretin (5-27)
(porcine)" solution.
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Caption: Workflow for Reconstituting Secretin (5-27) (porcine).

Signaling Pathway Context (Hypothetical)
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Secretin peptides are known to act through G-protein coupled receptors (GPCRs), primarily

leading to the activation of adenylyl cyclase and an increase in intracellular cyclic AMP (cAMP).

The following diagram provides a simplified, hypothetical representation of this signaling

pathway.
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Caption: Simplified Secretin Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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